![molecular formula C8H6LiN3O2 B6284587 lithium(1+) ion 2-(2H-1,2,3-benzotriazol-2-yl)acetate CAS No. 2138039-99-1](/img/no-structure.png)
lithium(1+) ion 2-(2H-1,2,3-benzotriazol-2-yl)acetate
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Overview
Description
Lithium(1+) ion 2-(2H-1,2,3-benzotriazol-2-yl)acetate, commonly referred to as LiBT, is a lithium salt of the organic compound 2-(2H-1,2,3-benzotriazol-2-yl)acetic acid. LiBT is a complexing agent used in a variety of scientific and industrial applications. It is a white, crystalline solid that is soluble in water and ethanol. LiBT has been used in a wide range of fields, including biochemistry, medicine, materials science, and catalysis.
Scientific Research Applications
LiBT has a wide range of applications in scientific research. It is commonly used as a complexing agent in biochemistry and analytical chemistry. LiBT is used to bind metal ions in solution, which can be used to study the properties of metal ions and their interactions with other molecules. LiBT has also been used in the synthesis of organic compounds, such as polymers and pharmaceuticals. Additionally, LiBT has been used in the synthesis of nanomaterials and catalysts.
Mechanism of Action
LiBT works by forming a complex with metal ions in solution. The complex is formed when the positively charged lithium ion binds to the negatively charged metal ion. This binding prevents the metal ion from reacting with other molecules in solution. The complex is stable and can be used to study the properties of the metal ion or to catalyze reactions.
Biochemical and Physiological Effects
LiBT is not known to have any direct biochemical or physiological effects on living organisms. However, it can have indirect effects on living organisms through its interactions with metal ions. For example, LiBT can bind to metal ions such as calcium, magnesium, and zinc, which can have an effect on the body’s metabolism and other biochemical processes.
Advantages and Limitations for Lab Experiments
The main advantage of using LiBT in laboratory experiments is its ability to form complexes with metal ions. This makes it useful for studying the properties of metal ions and their interactions with other molecules. Additionally, LiBT is relatively inexpensive and easy to obtain.
One limitation of using LiBT in laboratory experiments is its solubility. LiBT is only slightly soluble in water, which can limit its use in certain types of experiments. Additionally, LiBT can be toxic in high concentrations, which can limit its use in certain experiments.
Future Directions
LiBT has many potential future applications in scientific research. One potential application is in the field of materials science, where LiBT can be used to synthesize nanomaterials and catalysts. Additionally, LiBT can be used in the synthesis of pharmaceuticals and other organic compounds. LiBT is also being studied as a potential drug delivery system, where it can be used to target specific tissues or cells. Finally, LiBT can be used to study the properties of metal ions and their interactions with other molecules, which could lead to the development of new drugs and therapies.
Synthesis Methods
LiBT can be synthesized in several different ways. The most common method of synthesis involves the reaction of lithium chloride and 2-(2H-1,2,3-benzotriazol-2-yl)acetic acid. This reaction produces a white, crystalline solid that is soluble in water and ethanol. The reaction can be carried out in an aqueous solution at room temperature. Alternatively, LiBT can be synthesized by the reaction of lithium carbonate with 2-(2H-1,2,3-benzotriazol-2-yl)acetic acid in an aqueous solution.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) ion 2-(2H-1,2,3-benzotriazol-2-yl)acetate involves the reaction of 2-(2H-1,2,3-benzotriazol-2-yl)acetic acid with lithium hydroxide in the presence of a suitable solvent.", "Starting Materials": [ "2-(2H-1,2,3-benzotriazol-2-yl)acetic acid", "Lithium hydroxide", "Suitable solvent" ], "Reaction": [ "Dissolve 2-(2H-1,2,3-benzotriazol-2-yl)acetic acid in a suitable solvent.", "Add lithium hydroxide to the solution and stir the mixture for several hours.", "Filter the resulting mixture to remove any insoluble impurities.", "Concentrate the filtrate under reduced pressure to obtain the lithium(1+) ion 2-(2H-1,2,3-benzotriazol-2-yl)acetate as a solid product." ] } | |
CAS RN |
2138039-99-1 |
Molecular Formula |
C8H6LiN3O2 |
Molecular Weight |
183.1 |
Purity |
0 |
Origin of Product |
United States |
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